Cas no 150017-88-2 (1,10-Dibromodecane-d20)

1,10-Dibromodecane-d20 is a deuterated analog of 1,10-dibromodecane, where 20 hydrogen atoms are replaced with deuterium. This isotopic labeling enhances its utility in NMR spectroscopy and mass spectrometry, providing distinct spectral signatures for precise structural analysis. The compound is particularly valuable in mechanistic studies, kinetic isotope effect investigations, and tracer applications due to its high isotopic purity and stability. Its brominated termini enable further functionalization, making it a versatile building block in organic synthesis. The deuterium incorporation minimizes interference from proton signals, improving resolution in spectroscopic techniques. Suitable for research in pharmaceuticals, materials science, and deuterated compound synthesis, it offers reliable performance in demanding experimental conditions.
1,10-Dibromodecane-d20 structure
1,10-Dibromodecane-d20 structure
Product Name:1,10-Dibromodecane-d20
CAS No:150017-88-2
MF:C10H20Br2
MW:320.19703578949
CID:137588
PubChem ID:56845861
Update Time:2025-05-27

1,10-Dibromodecane-d20 Chemical and Physical Properties

Names and Identifiers

    • Decane-1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10-d20,1,10-dibromo- (9CI)
    • ((2-(Me)C6H4)2P(CH2)2P(2-C6H4(Me))2
    • ((2)H20)1,10-dibromodecane
    • (+)-1,2-bis(di-o-tolylphosphino)ethane
    • (o-Tol)2P6(CH2)2P(o-Tol)2
    • (o-tolyl)2P(CH2)2P(o-tolyl)2
    • < (2)H20> 1,10-dibromodecane
    • 1,2-bis(di-O-tolylphosphino) ethane
    • 1,2-bis(di-O-tolylphosphino)-ethane
    • 1,2-bis[di(o-tolyl)phosphino]ethane
    • CTK1G6762
    • 1,10-Dibromocane-D20
    • 1,10-DIBROMODECANE-D20
    • 1,10-dibromo-1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10-icosadeuteriodecane
    • D98266
    • AKOS015911182
    • HY-W009240S
    • Decane-1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10-d20,1,10-dibromo-(9ci)
    • CS-0568222
    • 150017-88-2
    • 1,10-Dibromodecane-d20
    • Inchi: 1S/C10H20Br2/c11-9-7-5-3-1-2-4-6-8-10-12/h1-10H2/i1D2,2D2,3D2,4D2,5D2,6D2,7D2,8D2,9D2,10D2
    • InChI Key: GTQHJCOHNAFHRE-KHKAULECSA-N
    • SMILES: BrC([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])Br

Computed Properties

  • Exact Mass: 320.11666g/mol
  • Monoisotopic Mass: 318.11871g/mol
  • Isotope Atom Count: 20
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 9
  • Complexity: 64.2
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.8
  • Topological Polar Surface Area: 0Ų

1,10-Dibromodecane-d20 Pricemore >>

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